Cas no 2411310-10-4 (N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide)

• Product Name: N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide
• CAS No: 2411310-10-4
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5681766
• PubChem ID: 146102291
• Update Time: 2025-06-22

N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3643780512
• N-methyl-N-[3-(pyridin-3-yl)cyclobutyl]but-2-ynamide
• N-Methyl-N-(3-pyridin-3-ylcyclobutyl)but-2-ynamide
• 2411310-10-4
• EN300-26581218
• N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide

• Inchi： 1S/C14H16N2O/c1-3-5-14(17)16(2)13-8-12(9-13)11-6-4-7-15-10-11/h4,6-7,10,12-13H,8-9H2,1-2H3
• InChI Key： SMYIBIFILUMBRD-UHFFFAOYSA-N
• SMILES： O=C(C#CC)N(C)C1CC(C2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.2Ų

Additional information on N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide

Introduction to N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide (CAS No. 2411310-10-4)

N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide, with the chemical identifier CAS No. 2411310-10-4, is a compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, represents a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide includes a cyclobutyl backbone substituted with a pyridine ring and a nitrile group, which are key features that contribute to its unique chemical properties. The presence of the pyridine moiety enhances its potential for interaction with biological targets, making it an attractive scaffold for medicinal chemistry interventions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motifs present in N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide suggest potential applications in the treatment of neurological disorders, cancer, and inflammatory conditions. Specifically, the pyridine ring can serve as a hydrogen bond acceptor, facilitating interactions with protein targets, while the nitrile group provides a site for further functionalization.

One of the most compelling aspects of this compound is its ability to engage with multiple biological targets simultaneously. This multitarget engagement capability is particularly valuable in the context of drug development, as it can lead to synergistic effects that enhance therapeutic outcomes. Preclinical studies have begun to explore the pharmacological profile of N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide, focusing on its potential as an inhibitor of key enzymes and receptors involved in disease pathogenesis.

The synthesis of N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide presents both challenges and opportunities for chemists. The complex stereochemistry of the cyclobutyl ring requires precise synthetic strategies to ensure high yields and enantiopurity. However, advancements in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with greater efficiency and precision.

Recent research has highlighted the importance of computational modeling in the design and optimization of drug-like molecules. By leveraging computational tools, scientists can predict the binding affinity and pharmacokinetic properties of N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces the likelihood of costly failures during later stages of development.

The potential therapeutic applications of N-methyl-N-3-(pyridin-3-yl)cyclobutylbut-2-ynamide are vast. In oncology, for instance, this compound has shown promise as a lead structure for developing novel anticancer agents. Its ability to disrupt critical signaling pathways in cancer cells makes it a compelling candidate for further investigation. Additionally, its potential role in modulating inflammatory responses suggests applications in treating autoimmune diseases and chronic inflammatory conditions.

In conclusion, N-methyl-N-3-(pyridin-3-y)cyclobutylbut--2--ynamide (CAS No. 2411310--10--4) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and multitarget engagement capabilities make it a promising candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.